Cas no 158798-73-3 (Capecitabine)
Capecitabine structure
Product Name:Capecitabine
CAS No:158798-73-3
MF:C15H22FN3O6
MW:359.35008764267
CID:93538
PubChem ID:400633
Update Time:2025-04-18
Capecitabine Chemical and Physical Properties
Names and Identifiers
-
- Capecitabine
- 5-Deoxy-5-fluoro-N-[(pentyloxy)carbonyl]cytidine
- Pentyl [1-(3,4-dihydroxy-5-methyl-oxolan-2-yl)-5-fluoro-2-oxo-pyrimidin-4-yl]aminoformate
- Xeloda
- Capecitabin
- capecitabina
- capecitabinum
- Capecitibine
- Capiibine
- Caxeta
- Xabine
- N(4)-Pentyloxycarbonyl-5'-deoxy-5-fluorocytidine
- Pentyl N-[1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-methyl-oxolan-2-yl]-5-fluoro-2-oxo-pyrimidin-4-yl]carbamate
- Hsdb 7656
- pentyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- Carbamic acid, (1-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl)-, pentyl ester
- 1-(5-deoxypentofuranosyl)-5-fluoro-4-{[(pentyloxy)carbonyl]amino}pyrimidin-2(1h)-one
- NSC712807
- 1539281-43-0
- Xeloda (Roche)
- FT-0664229
- pentyl N-[1-(3,4-dihydroxy-5-methyloxolan-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
- DTXSID40861415
- 5'-Deoxy-5-fluoro-N4-[(pentyloxy)carbonyl]cytidine
- AKOS015895132
- CHEMBL144071
- AB01273952-01
- pentyl N-[1-(3,4-dihydroxy-5-methyloxolan-2-yl)-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- FT-0696497
- AS-14678
- HMS3654E12
- Ro 09-1978;Xeloda
- BCP29814
- FT-0601618
- C2878
- 158798-73-3
- NSC-712807
- EN300-23827990
- pentyl[1-(3,4-dihydroxy-5-methyl-tetrahydrofuran-2-yl)-5-fluoro-2-oxo-1H-pyrimidin-4-yl]aminomethanoate
- SCHEMBL4939140
-
- Inchi: 1S/C15H22FN3O6/c1-3-4-5-6-24-15(23)18-12-9(16)7-19(14(22)17-12)13-11(21)10(20)8(2)25-13/h7-8,10-11,13,20-21H,3-6H2,1-2H3,(H,17,18,22,23)
- InChI Key: GAGWJHPBXLXJQN-UHFFFAOYSA-N
- SMILES: FC1C(NC(=O)OCCCCC)=NC(N(C=1)C1C(C(C(C)O1)O)O)=O
Computed Properties
- Exact Mass: 359.14936
- Monoisotopic Mass: 359.14926359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 120.69
Capecitabine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
158798-73-3 (Capecitabine) Related Products
- 154361-50-9(Capecitabine)
- 1132662-08-8(CAPECITABINE-D11)
- 921769-65-5(Capecitabine-2',3'-cyclic Carbonate)
- 1262133-68-5(3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine)
- 162204-19-5((2R,3R,4R,5R)-2-(4-((Butoxycarbonyl)amino)-5-fluoro-2-oxopyrimidin-1(2H)-yl)-5-methyltetrahydrofuran-3,4-diyl diacetate)
- 910129-15-6(5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine)
- 162204-22-0(2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)
- 1262133-64-1(3’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)
- 1262133-66-3(2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)
- 162204-30-0(5'-Deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)
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